Cas no 1005715-20-7 (N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-phenylacetamide)

• Product Name: N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-phenylacetamide
• CAS No: 1005715-20-7
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 6441947
• Update Time: 2025-06-08

N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-phenylacetamide
• N-[2-(6-ethyl-4-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2-phenylacetamide

• Inchi： 1S/C18H19N5O2/c1-3-14-11-17(25)21-18(19-14)23-15(9-12(2)22-23)20-16(24)10-13-7-5-4-6-8-13/h4-9,11H,3,10H2,1-2H3,(H,20,24)(H,19,21,25)
• InChI Key： SORXVYGMEGBRRE-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1NC(CC)=CC(=O)N=1)(=O)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-phenylacetamide

Professional Introduction to N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-phenylacetamide (CAS No. 1005715-20-7)

N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-phenylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1005715-20-7, represents a novel class of heterocyclic derivatives with potential therapeutic applications. The intricate molecular structure of this compound, featuring a pyrazole core linked to a pyrimidine moiety, positions it as a promising candidate for further investigation in drug discovery and development.

The chemical composition of N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-phenylacetamide is characterized by its complex arrangement of atoms, including nitrogen, carbon, and hydrogen. The presence of multiple heterocyclic rings—specifically the pyrimidine and pyrazole rings—imparts unique electronic and steric properties to the molecule. These properties are critical in determining its interaction with biological targets, such as enzymes and receptors, which are pivotal in modulating various physiological processes.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their pharmacological potential. The pyrazole and pyrimidine scaffolds are particularly favored due to their ability to mimic natural biomolecules and their inherent binding affinity for biological targets. N-[1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-phenylacetamide, with its dual heterocyclic system, is no exception. Its structural features suggest that it may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious disorders.

The synthesis of N-[1-(4-ethyl-6-oxyo)-3-methyl-1H-pyrazol-5^Main]] - ^Main_Main] - ^Main_Main] - ^Main_Main] - ^Main_Main] - ^Main_Main] - ^Main_Main] - -phenylacetamide (CAS No. 1005715-20-7) involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as the pyrimidine derivative and the pyrazole scaffold. These intermediates are then coupled through condensation reactions to form the final product. Advanced synthetic techniques, including catalytic methods and protecting group strategies, are employed to optimize the synthetic route and minimize side reactions.

The pharmacological evaluation of N-[1-(4-et-H-pyrazole-5-hydroxy-H-pyrazole-5-hydroxy-H-pyrazole